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Compound of Interest

Compound Name: Iron oxalate

Cat. No.: B1210008 Get Quote

An In-depth Guide to Iron(II) Oxalate Dihydrate: Chemical Formula and Molar Mass

This technical guide provides a detailed overview of the chemical formula and molar mass of

iron(II) oxalate dihydrate, a compound of significance to researchers, scientists, and

professionals in drug development. This document adheres to stringent data presentation and

visualization standards to ensure clarity and precision for a scientific audience.

Chemical Identity
Iron oxalate dihydrate is an inorganic compound, with the iron atom in the +2 oxidation state,

commonly referred to as ferrous oxalate dihydrate. It is a coordination polymer that consists of

oxalate-bridged ferrous centers, each coordinated with two water molecules (aquo ligands)[1].

Quantitative Data Summary
The fundamental chemical properties of iron(II) oxalate dihydrate are summarized in the table

below for quick reference.
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Parameter Value Reference

Chemical Formula FeC₂O₄·2H₂O (or C₂H₄FeO₆) [2][3][4][5]

Molar Mass 179.89 g/mol [2][4][5][6]

CAS Number 6047-25-2 [3][5]

Appearance Yellow powder [1][4]

Molecular Composition
The logical relationship between the constituent parts of iron(II) oxalate dihydrate is illustrated

in the diagram below. This visualization depicts the primary components that form the hydrated

compound.
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Caption: Molecular components of iron(II) oxalate dihydrate.

Molar Mass Calculation Protocol
The molar mass of iron(II) oxalate dihydrate (FeC₂O₄·2H₂O) is calculated by summing the

atomic masses of its constituent atoms. The detailed protocol for this calculation is as follows:

Identify Atomic Masses: The standard atomic masses of the elements are utilized:

Iron (Fe): 55.845 g/mol

Carbon (C): 12.011 g/mol
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Oxygen (O): 15.999 g/mol

Hydrogen (H): 1.008 g/mol

Sum Atomic Masses: The molar mass is the sum of the masses of one iron atom, two carbon

atoms, six oxygen atoms (four from the oxalate and two from the water), and four hydrogen

atoms.

Molar Mass of Fe: 1 × 55.845 g/mol = 55.845 g/mol

Molar Mass of C: 2 × 12.011 g/mol = 24.022 g/mol

Molar Mass of O: 6 × 15.999 g/mol = 95.994 g/mol

Molar Mass of H: 4 × 1.008 g/mol = 4.032 g/mol

Total Molar Mass:

Molar Mass = 55.845 + 24.022 + 95.994 + 4.032 = 179.893 g/mol

This calculated value is consistent with the experimentally cited molar mass of 179.89 g/mol [2]

[4][5][6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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